Cas no 2095162-11-9 (Methyl 2,4-dichloro-7-quinolinecarboxylate)

• Product Name: Methyl 2,4-dichloro-7-quinolinecarboxylate
• CAS No: 2095162-11-9
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• CID: 6794246
• PubChem ID: 126753636
• Update Time: 2025-05-21

Methyl 2,4-dichloro-7-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18706005
• 2095162-11-9
• DB-385930
• Methyl 2,4-dichloroquinoline-7-carboxylate
• Methyl 2,4-dichloro-7-quinolinecarboxylate

• Inchi： 1S/C11H7Cl2NO2/c1-16-11(15)6-2-3-7-8(12)5-10(13)14-9(7)4-6/h2-5H,1H3
• InChI Key： MSTMKIOFXAWMRA-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=C(C(=O)OC)C=CC2=1)Cl

Computed Properties

• Exact Mass: 254.9853839g/mol
• Monoisotopic Mass: 254.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2,4-dichloro-7-quinolinecarboxylate

Methyl 2,4-dichloro-7-quinolinecarboxylate: A Comprehensive Overview

Methyl 2,4-dichloro-7-quinolinecarboxylate, with the CAS number 2095162-11-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the quinoline derivative family, which is renowned for its diverse applications in drug discovery and agrochemicals. The molecule's structure is characterized by a quinoline ring system with specific substituents at the 2, 4, and 7 positions, making it a unique entity within this class of compounds.

The quinoline core of Methyl 2,4-dichloro-7-quinolinecarboxylate serves as a versatile scaffold for various functional groups. The presence of chlorine atoms at the 2 and 4 positions introduces electronic effects that enhance the compound's stability and reactivity. Additionally, the methyl ester group at the 7 position contributes to solubility and bioavailability, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of Methyl 2,4-dichloro-7-quinolinecarboxylate as a promising lead compound in the development of novel pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Furthermore, its activity against various bacterial strains has been investigated, indicating its role in antibacterial therapy.

The synthesis of Methyl 2,4-dichloro-7-quinolinecarboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis pathway, reducing production costs and enhancing yield. This advancement has made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of environmental impact, Methyl 2,4-dichloro-7-quinolinecarboxylate has been subjected to rigorous testing to assess its biodegradability and toxicity. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental safety profile. However, further studies are required to fully understand its long-term ecological effects.

From an analytical standpoint, Methyl 2,4-dichloro-7-quinolinecarboxylate can be effectively characterized using advanced spectroscopic techniques such as HPLC, NMR, and MS. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards in its production and application.

In conclusion, Methyl 2,4-dichloro-7-quinolinecarboxylate represents a significant advancement in the field of quinoline derivatives. Its unique structural features, coupled with promising biological activities and scalable synthesis methods, position it as a valuable asset in drug discovery and related industries. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.